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Compound of Interest

N-Isobutyryl-2', 3"-acetyl-
Compound Name: ,
guanosine

Cat. No.: B15329748

N-Isobutyryl-2',3'-acetyl-guanosine: A Technical
Overview

This guide provides a comprehensive overview of the chemical properties, structure, and
relevant experimental protocols for N-Isobutyryl-2',3'-acetyl-guanosine, a key intermediate in
the synthesis of modified oligonucleotides for research and therapeutic applications.

Chemical Properties

N-Isobutyryl-2',3'-acetyl-guanosine is a protected nucleoside derivative of guanosine.[1] The
protecting groups, isobutyryl and acetyl, are strategically placed to allow for specific chemical
modifications at other positions of the molecule. This makes it a valuable building block in the
synthesis of RNA oligonucleotides and their analogs.[2]
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Property Value Source
Molecular Formula C18H23N508 [1112]
Molecular Weight 437.40 g/mol [2][3]
CAS Number 163586-86-5 [1]14]
Appearance White solid [5]
Storage Temperature -20°C [1]
- Soluble in Acetonitrile and
Solubility [6]
DMSO
Carbohydrates, Nucleosides &
Category i [2]
Nucleotides
Application Protected-Nucleosides [2]

Chemical Structure

N-Isobutyryl-2',3'-acetyl-guanosine is comprised of a guanine base, a ribose sugar, an N-
isobutyryl group, and two acetyl groups. The core of the molecule is guanosine, which consists
of a guanine molecule attached to a ribose sugar ring.

The key modifications are:

e Anisobutyryl group (—CO-CH(CH3)2) is attached to the exocyclic amine (N2) of the guanine
base. This group protects the amine from unwanted reactions during oligonucleotide
synthesis.

e Two acetyl groups (—CO-CH3) are attached to the hydroxyl groups at the 2' and 3' positions
of the ribose sugar. These groups protect the hydroxyls, which are reactive sites, and can be
selectively removed to allow for chain elongation during RNA synthesis.

The presence of the isobutyryl group on the guanine base modifies the hydrogen bonding
pattern, which can be useful in applications like creating siRNA or antisense oligonucleotides
for gene silencing.[2]
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Experimental Protocols
Synthesis of N-Isobutyryl-2',3'-acetyl-guanosine

A general method for the synthesis of N-acylated nucleosides involves the transient protection
of the hydroxyl groups, followed by acylation of the exocyclic amine, and then acylation of the
hydroxyl groups. The following is a representative protocol based on common organic
synthesis techniques for nucleoside modification.

Synthesis Workflow

2'3-Acetylation -
N-Isobutyryl Guanosine }—»l (Acetic Anhycride in Pyridine) H N-Isobutyryl-23-acetyl-guanosine

Click to download full resolution via product page
Caption: A representative workflow for the synthesis of N-Isobutyryl-2',3'-acetyl-guanosine.
Methodology:

» Transient Protection of Hydroxyl Groups: Guanosine is dissolved in anhydrous pyridine. An
excess of a silylating agent, such as trimethylsilyl chloride (TMSCI), is added, and the
mixture is stirred at room temperature. This step protects the hydroxyl groups of the ribose
sugar.

¢ N-Acylation: The reaction mixture is cooled, and isobutyryl chloride is added dropwise. The
reaction is allowed to proceed until the acylation of the N2 position of the guanine is
complete.

» Hydrolysis of Silyl Ethers: The silyl protecting groups are removed by the addition of aqueous
ammonia or another suitable base.

o 2'.3-Acetylation: The resulting N-isobutyryl guanosine is then treated with acetic anhydride in
pyridine to acetylate the 2' and 3' hydroxyl groups of the ribose.

« Purification: The final product is purified using column chromatography on silica gel to yield
N-Isobutyryl-2',3'-acetyl-guanosine.
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Biological Activity and Potential Signhaling Pathways

While specific signaling pathways for N-Isobutyryl-2',3'-acetyl-guanosine are not extensively
documented, its role as a precursor for modified oligonucleotides suggests its involvement in
pathways targeted by these therapeutic agents.[2]

Guanosine itself is known to have neuroprotective effects and can modulate the purinergic
signaling system.[7] Derivatives of guanosine are being investigated for various therapeutic
applications.

The primary biological relevance of N-Isobutyryl-2',3'-acetyl-guanosine is in the synthesis of:

» Antisense Oligonucleotides: These are short, synthetic nucleic acid chains that can bind to
specific messenger RNA (mMRNA) molecules, inhibiting the translation of a particular protein.
This can be used to downregulate the expression of disease-causing genes.

o Small Interfering RNAs (SiRNASs): These are double-stranded RNA molecules that can trigger
the degradation of a specific mMRNA, leading to gene silencing. The modified guanosine can
enhance the stability and specificity of these molecules.[2]

 Antiviral Nucleoside Analogs: Modified nucleosides can act as chain terminators during viral
replication, inhibiting the proliferation of viruses such as HIV and hepatitis C.[2]
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Potential Therapeutic Applications
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Caption: Potential therapeutic applications stemming from N-Isobutyryl-2',3'-acetyl-guanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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